N-benzyl-N-ethyl-2,4-dimethoxybenzamide

• IUPAC Name: N-benzyl-N-ethyl-2,4-dimethoxybenzamide
• InChI: InChI=1S/C18H21NO3/c1-4-19(13-14-8-6-5-7-9-14)18(20)16-11-10-15(21-2)12-17(16)22-3/h5-12H,4,13H2,1-3H3
• InChI Key: ZCGJCVMSCCYAGR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-benzyl-N-ethyl-2,4-dimethoxybenzamide, also known as bezafibrate, is a chemical compound that has been studied for its potential medical applications. It belongs to the class of fibric acid derivatives and has been used as a lipid-lowering agent in the treatment of hyperlipidemia.

Scientific Research Applications

Bezafibrate has been studied for its potential therapeutic effects on a variety of medical conditions, including dyslipidemia, diabetes, and cancer. In dyslipidemia, N-benzyl-N-ethyl-2,4-dimethoxybenzamide has been shown to reduce triglyceride levels and increase high-density lipoprotein (HDL) cholesterol levels. In diabetes, this compound has been shown to improve insulin sensitivity and reduce glucose levels. In cancer, this compound has been shown to have anti-proliferative and pro-apoptotic effects on cancer cells.

Mechanism of Action

The mechanism of action of N-benzyl-N-ethyl-2,4-dimethoxybenzamide involves the activation of peroxisome proliferator-activated receptor alpha (PPARα), which regulates the expression of genes involved in lipid metabolism and glucose homeostasis. Bezafibrate also inhibits the activity of acyl-CoA:cholesterol acyltransferase (ACAT), which is involved in cholesterol esterification.
Biochemical and Physiological Effects:
Bezafibrate has been shown to have a range of biochemical and physiological effects. These include reducing triglyceride levels, increasing HDL cholesterol levels, improving insulin sensitivity, reducing glucose levels, and inhibiting cancer cell proliferation.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-ethyl-2,4-dimethoxybenzamide in lab experiments is that it has a well-established mechanism of action and has been extensively studied in animal and human models. However, one limitation is that it can have off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the study of N-benzyl-N-ethyl-2,4-dimethoxybenzamide. One direction is to investigate its potential therapeutic effects on other medical conditions, such as neurodegenerative diseases and cardiovascular diseases. Another direction is to develop more selective PPARα agonists that have fewer off-target effects. Additionally, the use of this compound in combination with other drugs or therapies should be explored to determine if it can enhance their effectiveness.
Conclusion:
In conclusion, this compound is a chemical compound that has been studied for its potential medical applications. It has been shown to have lipid-lowering, glucose-lowering, and anti-cancer effects. While it has advantages as a well-established compound with a known mechanism of action, it also has limitations due to its off-target effects. Future research should focus on exploring its potential therapeutic effects on other medical conditions and developing more selective agonists.

Synthesis Methods

The synthesis of N-benzyl-N-ethyl-2,4-dimethoxybenzamide involves the reaction of 2,4-dimethoxybenzoyl chloride with benzylamine and ethylamine in the presence of a base such as sodium hydroxide. The resulting compound is then purified using recrystallization techniques. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, reaction time, and solvent.